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Compound of Interest

Compound Name: 5-Bromopyrimidine-4,6-diamine
Cat. No.: B1634906
Get Quote
\ J

CAS Registry Number: 34262-68-9 Molecular Formula: C

H
BrN

Exact Mass: 187.97 (for
Br)

Executive Summary & Structural Logic

5-Bromopyrimidine-4,6-diamine is a critical halogenated heteroaromatic intermediate,
serving as a scaffold for high-value kinase inhibitors, antifolates, and purine analogues (e.g., in
the synthesis of antiviral agents).

For the analytical scientist, this molecule presents a unique spectroscopic challenge due to the
electronic "push-pull” system: the electron-donating amine groups at positions 4 and 6 compete
with the electron-withdrawing inductive effect of the bromine at position 5 and the intrinsic
electron-deficiency of the pyrimidine ring.
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This guide provides the definitive spectroscopic data required to validate identity and purity,
distinguishing the target from common impurities like unbrominated 4,6-diaminopyrimidine or
N-brominated byproducts.

Structural Connectivity Diagram (DOT)

The following diagram illustrates the core connectivity and the electronic environment
influencing spectroscopic shifts.
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Figure 1: Structural connectivity and electronic influence map.[1][2][3] Note the opposing
electronic effects at the C-5 position.

Nuclear Magnetic Resonance (NMR) Profiling

NMR is the primary tool for confirming the regiochemistry of bromination. The disappearance of
the C-5 proton signal (present in the starting material) and the preservation of the C-2 proton
singlet are the key pass/fail criteria.

Solvent Selection: DMSO-

is the mandatory solvent. The compound has poor solubility in CDCI

due to strong intermolecular hydrogen bonding.
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Proton ( H) NMR Data

Spectrometer Frequency: 400 MHz or higher recommended.

Shift ( Coupling (
Assignment Multiplicity Integration
ppm)

Structural
) Insight

The sole
aromatic
proton. Highly
H-2 8.05-8.15 Singlet (s) 1H N/A deshielded by
the two
flanking ring

nitrogens.

Exchangeabl
e protons.
Chemical
NH 6.40 - 6.60 Broad Singlet AH N/A shift is
(br s) concentration
and
temperature

dependent.

Trace
unbrominated
starting
] ) material (4,6-

Impurity ~7.80 Singlet <1% N/A o o
diaminopyrimi
dine H-5)
often appears

here.

Expert Note: If the NH

signal appears as two distinct peaks or is excessively broad, this indicates restricted rotation or
salt formation (e.g., HBr salt). Ensure the sample is a free base by adding a trace of Na
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CcoO
in D
O/DMSO mix if unsure.

Carbon ( C) NMR Data

Key Feature: The "Heavy Atom Effect" of Bromine. While halogens are inductively electron-
withdrawing, the large electron cloud of Bromine often causes an upfield shift (shielding) or a
smaller-than-expected downfield shift for the attached carbon (C-5) compared to Chlorine.

Shift (
Assignment Type Interpretation
pPpm)
Equivalent carbons
attached to amino
C-4,C-6 161.0-163.0 Quaternary )
groups. Deshielded by
N-atoms.
Carbon between ring
C-2 156.0 — 158.0 CH

nitrogens.

Diagnostic Peak.
Significantly upfield
relative to typical

C-5 85.0-95.0 Quaternary (C-Br) aromatics due to
electron donation from
adjacent amines and

the heavy atom effect.

Mass Spectrometry (MS) & Isotopic Signhature

Mass spectrometry provides the most rapid confirmation of successful bromination via the
characteristic isotopic abundance of Bromine (

Br:

Br
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1:1).

Experimental Parameters (ESI-MS)

« lonization Mode: Electrospray lonization (ESI), Positive Mode (

e Capillary Voltage: 3.0 — 3.5 kV.

o Cone Voltage: 20 — 30 V (Keep low to prevent in-source fragmentation).

Spectral Data Table

. Relative . . L
lon Identity m/z Value Diagnostic Criteria
Abundance
[M+H]
Base peak
( 189.0 100% _
(nominally).
Br)
[M+H] Must be nearly equal
height to the 189 peak
( 191.0 ~98% _
("Twin Towers"
Br) pattern).
[M+H-NH Loss of ammonia
| 172.0/174.0 <10% (common in amino-
pyrimidines).
Debrominated
[M+H-Br] 110.0 Variable fragment (indicates

weak C-Br bond).

Mechanism of Fragmentation: High collision energy will trigger the loss of the halogen radical
or HBr, followed by ring collapse (loss of HCN).
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Infrared Spectroscopy (IR) Fingerprinting

IR is utilized primarily for solid-state form identification (polymorphs) and quick goods-in
identification.

Method: ATR (Attenuated Total Reflectance) or KBr Pellet.

Wavenumber (cm Functional Group

Vibration Mode .
) Assignment

Primary amine stretching
3450, 3320 (N-H) (Asymmetric & Symmetric).

Appears as a distinct doublet.

Aromatic C-H stretch (weak,

3100 - 3000
(C-H) single band for H-2).
(C=N)/ Pyrimidine ring breathing
1640 — 1580 (NH mixed with amine scissoring
(Strong).
)
Carbon-Bromine stretch.
600 — 550 C-B . . _ . .
(C-Bn) Fingerprint region confirmation.

Quality Control & Release Workflow

To ensure scientific integrity in a research or manufacturing setting, the following decision tree
should be programmed into the LIMS (Laboratory Information Management System).
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Crude Product
(5-Bromopyrimidine-4,6-diamine)

1. Mass Spectrometry (ESI+)

Isotope Ratio 189:191
approx 1:1?

2. 1H NMR (DMS0-d6)

H-2 Singlet Present?
No H-5 Signal?

No (Check Bromination)

3. HPLC Purity

No (Start Material Present)

Purity > 98%?

No (Recrystallize)

RELEASE BATCH QUARANTINE / REWORK
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Figure 2: Analytical decision matrix for batch release. This workflow prioritizes isotopic
confirmation before structural elucidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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